Cas no 716310-79-1 (2-Piperidinecarboxylicacid, 4-methoxy-, (2R,4S)-rel-)

• Product Name: 2-Piperidinecarboxylicacid, 4-methoxy-, (2R,4S)-rel-
• CAS No: 716310-79-1
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD32899628
• CID: 558151
• PubChem ID: 14482382
• Update Time: 2025-06-13

2-Piperidinecarboxylicacid, 4-methoxy-, (2R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 4-methoxy-, (2R,4S)-rel-
• 2-Piperidinecarboxylicacid,4-methoxy-,(2R,4S)-rel-(9CI)
• cis-4-Methoxy-piperidine-2-carboxylic acid
• FT-0709666
• AB30377
• SB32101
• A805154
• 4-methoxy-2-piperidinecarboxylic acid
• 4-Methoxypiperidine-2-carboxylicacid
• DTXSID90560840
• 123811-79-0
• AKOS006286752
• 1255859-31-4
• 716310-79-1
• 2-Piperidinecarboxylic acid, 4-methoxy-, hydrochloride (1:1), (2R,4S)-rel-
• SB41907
• 4-METHOXY-PIPERIDINE-2-CARBOXYLIC ACID
• SCHEMBL5519103
• EN300-149404
• 4-methoxypiperidine-2-carboxylic acid
• 4-Methoxy-piperidine-2-carboxylic acid, AldrichCPR

• MDL： MFCD32899628
• Inchi： 1S/C7H13NO3/c1-11-5-2-3-8-6(4-5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)
• InChI Key： ABGLVXROVAEWNL-UHFFFAOYSA-N
• SMILES： O(C)C1CCNC(C(=O)O)C1

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 932
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 5.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Piperidinecarboxylicacid, 4-methoxy-, (2R,4S)-rel-

Research Brief on 2-Piperidinecarboxylicacid, 4-methoxy-, (2R,4S)-rel- (CAS: 716310-79-1)

The compound 2-Piperidinecarboxylicacid, 4-methoxy-, (2R,4S)-rel- (CAS: 716310-79-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative is of particular interest due to its potential applications in drug discovery and development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Piperidinecarboxylicacid, 4-methoxy-, (2R,4S)-rel-, emphasizing its enantioselective synthesis and purification. The researchers utilized advanced chromatographic techniques to achieve high enantiomeric purity, which is critical for its application in chiral drug development. The study also highlighted the compound's stability under various physiological conditions, suggesting its suitability for further pharmacological evaluation.

In another recent investigation, the compound's potential as a modulator of gamma-aminobutyric acid (GABA) receptors was examined. GABA receptors are key targets for anxiolytic and anticonvulsant drugs. Preliminary in vitro assays indicated that 2-Piperidinecarboxylicacid, 4-methoxy-, (2R,4S)-rel- exhibits moderate affinity for GABA-A receptors, with selectivity for specific subunits. These findings open new avenues for the development of GABAergic drugs with improved efficacy and reduced side effects.

Furthermore, computational modeling studies have been conducted to predict the binding modes of this compound with various biological targets. Molecular docking simulations revealed favorable interactions with several enzymes involved in neurotransmitter synthesis and degradation. These insights are invaluable for designing derivatives with enhanced pharmacological profiles.

Despite these promising developments, challenges remain in scaling up the synthesis of 2-Piperidinecarboxylicacid, 4-methoxy-, (2R,4S)-rel- for industrial applications. Current methods often yield low quantities, and optimizing the process for large-scale production is a priority for researchers. Additionally, more extensive in vivo studies are needed to fully understand its pharmacokinetics and toxicology.

In conclusion, 2-Piperidinecarboxylicacid, 4-methoxy-, (2R,4S)-rel- (CAS: 716310-79-1) represents a versatile and promising scaffold in medicinal chemistry. Its unique stereochemical properties and biological activities make it a valuable candidate for further research and development. Continued efforts in synthesis optimization and biological evaluation will be essential to unlock its full therapeutic potential.